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Compound of Interest

Compound Name: Pomarose

Cat. No.: B12675126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the performance of Pomarose, a captive

fragrance ingredient from Givaudan, within various fragrance accords. Due to its unique

olfactory profile, combining elements of rose, apple, plum, and raisin, Pomarose has found

versatile application in modern perfumery. This document summarizes available quantitative

data, outlines hypothetical experimental protocols for its evaluation, and presents its

performance characteristics in fruity-floral, woody-spicy, and modern chypre accords.

Physicochemical and Olfactory Properties of
Pomarose
Pomarose is a synthetic, double-unsaturated ketone known for its high-impact, diffusive, and

stable character.[1][2] Its potent fruity-rose scent is primarily attributed to the (2E,5Z)-

stereoisomer.[3] A key performance indicator is its exceptionally low odor threshold, making it

highly effective even at low concentrations.
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Property Value Source

Chemical Name
(2E,5Z)-5,6,7-Trimethylocta-

2,5-dien-4-one
[3]

Olfactory Profile

Powerful fruity-rose with

nuances of apple, plum, and

raisin.

[3][4][5]

Odor Threshold 0.5 ng/L in air [3]

Vapor Pressure (est.) 0.048000 mmHg @ 25.00 °C [4]

Boiling Point (est.) 236.15 °C @ 760.00 mm Hg [4]

Solubility Soluble in alcohol [4]

Performance in Fruity-Floral Accords
In fruity-floral compositions, Pomarose serves to enhance and modernize the accord by

providing a bridge between the fruity and floral elements.[1][2] Its apple-rose facet can lift the

freshness of top notes while adding a sophisticated depth to the floral heart.

Hypothetical Comparison in a Fruity-Floral Accord:
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Ingredient
Olfactory
Contribution

Tenacity
(Hypothetical)

Diffusion
(Hypothetical)

Synergy

Pomarose

Juicy, rosy apple

with a hint of

dried fruits.

High High

Bridges fruity

and floral notes,

adds complexity

and a modern

twist.

Beta-Damascone

Rose,

blackcurrant,

plum with a jam-

like sweetness.

High High

Provides a

classic, rich, and

warm fruity-rose

character.[6][7]

Hedione®

Diffusive, airy

jasmine with a

citrusy

freshness.

Medium Very High

Lifts the entire

composition,

enhancing the

floralcy and

freshness.

Benzyl Acetate

Fresh, fruity

(banana/pear)

jasmine note.

Low High

Contributes to

the initial fruity

burst but fades

relatively quickly.

[8]

Logical Relationship of Pomarose in a Fruity-Floral Accord

Pomarose

Modern & Vibrant Accord

Bridges & Enhances

Fruity Notes (e.g., Pear, Peach)

Freshness

Floral Notes (e.g., Peony, Jasmine)

Elegance
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Caption: Pomarose linking fruity and floral notes.

Performance in Woody-Spicy Accords
Within woody-spicy fragrances, Pomarose introduces a surprising element of crisp sweetness

that can soften and balance the composition.[1] Its fruity aspect provides a clean counterpoint

to the warmth of spices and the dryness of woods.

Hypothetical Comparison in a Woody-Spicy Accord:

Ingredient
Olfactory
Contribution

Tenacity
(Hypothetical)

Diffusion
(Hypothetical)

Synergy

Pomarose
Crisp apple and

subtle rose.
High High

Adds a touch of

juicy freshness,

softening the

overall accord.

Cinnamon Bark

Oil

Warm, sweet,

and spicy.
Medium-High Medium

Provides a

classic spicy

warmth.

Cedarwood

Virginia

Dry, woody, and

pencil-like.
High Medium

Forms a key part

of the woody

backbone.[9]

Iso E Super®

Velvety, woody,

and ambergris-

like.

Very High High

Enhances

diffusion and

provides a

smooth,

substantive

base.

Logical Relationship of Pomarose in a Woody-Spicy Accord
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Pomarose

Balanced & Intriguing Accord

Softens & Contrasts

Spicy Notes (e.g., Cinnamon, Cardamom)

Warmth

Woody Notes (e.g., Cedarwood, Sandalwood)

Structure
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Caption: Pomarose adding contrast to woody-spicy notes.

Performance in Modern Chypre Accords
In modern chypre structures, Pomarose can be utilized to introduce a novel fruity dimension to

the top and heart of the fragrance. Traditional chypres rely on a citrus top, a floral heart, and a

mossy/woody base.[1][2][10] Pomarose can modernize this classic structure by adding a

persistent fruity-rosy character that complements the traditional elements.

Hypothetical Comparison in a Modern Chypre Accord:
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Ingredient
Olfactory
Contribution

Tenacity
(Hypothetical)

Diffusion
(Hypothetical)

Synergy

Pomarose
Bright, fruity-

rose.
High High

Modernizes the

opening and

heart, adding a

unique fruitiness.

Bergamot Oil
Fresh, citrusy,

and slightly bitter.
Low High

Provides the

classic chypre

opening.[4]

Rose Absolute
Deep, rich, and

complex rose.
High Medium

Contributes to

the traditional

floral heart.

Patchouli Oil

Earthy, woody,

and

camphoraceous.

Very High Medium

A key component

of the chypre

base, providing

depth and

longevity.[1]

Evernyl

(Veramoss)

Mossy, woody,

and powdery.
Very High Low

A modern

substitute for

oakmoss,

forming the

characteristic

base.[4]

Logical Relationship of Pomarose in a Modern Chypre Accord

Pomarose

Modern Chypre

Fruity Modernization
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Caption: Pomarose modernizing a classic chypre structure.

Experimental Protocols
While specific experimental data comparing Pomarose's performance is not readily available in

public literature, the following are detailed methodologies for key experiments that could be

employed for its evaluation.

Gas Chromatography-Olfactometry (GC-O)
Objective: To identify and characterize the olfactory contribution of Pomarose within a

fragrance mixture as it elutes from a gas chromatograph.

Methodology:

Sample Preparation: A solution of the fragrance accord containing Pomarose is prepared in

a suitable solvent (e.g., ethanol) at a known concentration.

Instrumentation: A gas chromatograph is equipped with a column suitable for fragrance

analysis (e.g., a non-polar or mid-polar column). The column effluent is split between a mass

spectrometer (MS) detector and an olfactory detection port (ODP).

Analysis: The sample is injected into the GC. A trained sensory panelist sniffs the effluent at

the ODP and records the time, duration, and description of any perceived odors. The MS

simultaneously records the mass spectra of the eluting compounds.

Data Correlation: The olfactory data is correlated with the chromatographic peaks and mass

spectra to identify the specific olfactory contribution of Pomarose and other ingredients in

the mixture.

Experimental Workflow for GC-O Analysis
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Caption: Workflow for Gas Chromatography-Olfactometry.
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Sensory Panel Evaluation of Tenacity
Objective: To quantitatively assess the longevity of Pomarose on a substrate over time

compared to other fragrance materials.

Methodology:

Panelist Training: A panel of trained sensory assessors is familiarized with the odor of

Pomarose and the comparator materials. They are trained to rate odor intensity on a

standardized scale (e.g., a 10-point scale).

Substrate Application: A standardized amount of each fragrance material, diluted to the same

concentration in a neutral solvent, is applied to a specific substrate (e.g., fragrance blotters

or skin).

Timed Evaluation: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, and 24 hours), the

panelists evaluate the odor intensity of each sample.

Data Analysis: The mean intensity scores at each time point are plotted to create evaporation

curves for each material. Statistical analysis is performed to determine significant differences

in tenacity.

Signaling Pathway for Sensory Perception & Evaluation
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Caption: Simplified pathway of odor perception.

Conclusion
Pomarose is a highly versatile and powerful fragrance ingredient that demonstrates unique

performance characteristics across a range of fragrance accords. Its ability to bridge fruity and

floral notes, add a modern twist to classic structures, and provide a contrasting freshness to

warm compositions makes it a valuable tool for perfumers. While direct comparative

experimental data is limited in the public domain, its known physicochemical properties and

qualitative descriptions from its use in numerous successful fragrances attest to its high
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performance in terms of impact, diffusion, and stability. Further research employing

standardized sensory and analytical protocols would be beneficial to quantitatively benchmark

its performance against other key fragrance materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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